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Compound of Interest

Compound Name: 7-Hydroxyheptanal

Cat. No.: B3188561 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential molecular information for 7-Hydroxyheptanal, a
bifunctional organic compound featuring both a hydroxyl and an aldehyde group. This structure

makes it a valuable intermediate in various chemical syntheses.

Core Molecular Data
The fundamental molecular properties of 7-Hydroxyheptanal are summarized below. This data

is critical for stoichiometric calculations, analytical characterization, and experimental design.

Property Value Reference

Molecular Formula C₇H₁₄O₂ [1][2][3][4][5]

Molecular Weight 130.18 g/mol [2][3][5]

Exact Mass 130.099379685 Da [1][2]

Experimental Protocols and Further Research
The synthesis and application of 7-Hydroxyheptanal can be explored through various

experimental protocols. However, providing detailed, novel methodologies for specific

experiments falls outside the scope of this document. Researchers are encouraged to consult
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peer-reviewed chemical literature for established synthetic routes, purification techniques, and

analytical procedures.

Structural and Informational Relationship
The following diagram illustrates the logical connection between the common name of the

compound and its fundamental molecular properties.
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Caption: Logical flow from chemical name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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